(2E)-4-[(6-Tert-butyl-3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)amino]-4-oxobut-2-enoic acid
(2E)-4-[(6-Tert-butyl-3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)amino]-4-oxobut-2-enoic acid
Brand Name:
Vulcanchem
CAS No.:
1231937-75-9
VCID:
VC0476797
InChI:
InChI=1S/C17H20N2O3S/c1-17(2,3)10-4-5-11-12(9-18)16(23-13(11)8-10)19-14(20)6-7-15(21)22/h6-7,10H,4-5,8H2,1-3H3,(H,19,20)(H,21,22)/b7-6+
SMILES:
CC(C)(C)C1CCC2=C(C1)SC(=C2C#N)NC(=O)C=CC(=O)O
Molecular Formula:
C17H20N2O3S
Molecular Weight:
332.4g/mol
(2E)-4-[(6-Tert-butyl-3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)amino]-4-oxobut-2-enoic acid
CAS No.: 1231937-75-9
Main Products
VCID: VC0476797
Molecular Formula: C17H20N2O3S
Molecular Weight: 332.4g/mol
![(2E)-4-[(6-Tert-butyl-3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)amino]-4-oxobut-2-enoic acid - 1231937-75-9](/images/no_structure.jpg)
| CAS No. | 1231937-75-9 |
|---|---|
| Product Name | (2E)-4-[(6-Tert-butyl-3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)amino]-4-oxobut-2-enoic acid |
| Molecular Formula | C17H20N2O3S |
| Molecular Weight | 332.4g/mol |
| IUPAC Name | (E)-4-[(6-tert-butyl-3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)amino]-4-oxobut-2-enoic acid |
| Standard InChI | InChI=1S/C17H20N2O3S/c1-17(2,3)10-4-5-11-12(9-18)16(23-13(11)8-10)19-14(20)6-7-15(21)22/h6-7,10H,4-5,8H2,1-3H3,(H,19,20)(H,21,22)/b7-6+ |
| Standard InChIKey | RLLYRVLFUBPTNA-VOTSOKGWSA-N |
| Isomeric SMILES | CC(C)(C)C1CCC2=C(C1)SC(=C2C#N)NC(=O)/C=C/C(=O)O |
| SMILES | CC(C)(C)C1CCC2=C(C1)SC(=C2C#N)NC(=O)C=CC(=O)O |
| Canonical SMILES | CC(C)(C)C1CCC2=C(C1)SC(=C2C#N)NC(=O)C=CC(=O)O |
| PubChem Compound | 5904940 |
| Last Modified | Nov 11 2021 |
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